Cas no 5422-27-5 (5-cyclopentylpentanoic Acid)

• Product Name: 5-cyclopentylpentanoic Acid
• CAS No: 5422-27-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 940104
• PubChem ID: 222520
• Update Time: 2025-10-30

5-cyclopentylpentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentylpentanoic Acid
• 4-Cyclopentyl-butan-carbonsaeure-(1)
• 5-(cyclopentyl)pentanoic acid
• 5-Cyclopentyl-pentancarbonsaeure
• 5-Cyclopentyl-valeriansaeure
• 5-cyclopentyl-valeric acid
• AC1L5BVS
• AC1Q5W3W
• AR-1G7925
• CTK5A0055
• Cyclopentanevaleric acid
• NSC8778
• SureCN3902697
• DTXSID80278644
• EN300-765222
• NSC-8778
• SCHEMBL3902697
• 5422-27-5
• starbld0009812

• Inchi： 1S/C10H18O2/c11-10(12)8-4-3-7-9-5-1-2-6-9/h9H,1-8H2,(H,11,12)
• InChI Key： RQOBFWBITFBAPL-UHFFFAOYSA-N
• SMILES： OC(CCCCC1CCCC1)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.998
• Boiling Point: 281.3°C at 760 mmHg
• Flash Point: 137.3°C
• Refractive Index: 1.473
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 5-cyclopentylpentanoic Acid

Comprehensive Analysis of 5-Cyclopentylpentanoic Acid (CAS No. 5422-27-5): Properties, Applications, and Industry Insights

5-Cyclopentylpentanoic Acid (CAS No. 5422-27-5) is a specialized organic compound with a unique cyclic structure, combining a cyclopentyl group with a pentanoic acid backbone. This molecule has garnered significant attention in pharmaceutical and fine chemical industries due to its versatile applications. Its IUPAC name reflects its structural features, while its molecular formula (C₁₀H₁₈O₂) and molecular weight (170.25 g/mol) are critical for synthetic chemists. Recent trends in bioactive compound research and sustainable synthesis methods have increased interest in this compound, particularly for drug intermediate applications.

The compound's physicochemical properties make it valuable for multiple applications. With a boiling point of approximately 290-295°C and melting point around 35-40°C, it exhibits stability under various conditions. Its logP value (estimated 2.8-3.2) suggests moderate lipophilicity, making it suitable for medicinal chemistry applications where membrane permeability is crucial. Researchers exploring GPCR-targeted therapies or metabolic pathway modulation often investigate derivatives of this compound. The cyclopentane ring contributes to conformational rigidity, a feature increasingly sought after in structure-activity relationship studies.

In the pharmaceutical sector, 5-Cyclopentylpentanoic Acid serves as a key building block for various active pharmaceutical ingredients (APIs). Its structural motif appears in compounds targeting inflammatory pathways and neurological disorders, aligning with current research trends in neurodegenerative disease treatment. The compound's compatibility with green chemistry principles has also made it relevant in discussions about environmentally friendly synthesis, particularly when combined with catalytic hydrogenation or enzymatic conversion methods.

Analytical characterization of CAS No. 5422-27-5 typically involves HPLC analysis, GC-MS, and NMR spectroscopy. Recent advancements in high-throughput screening technologies have increased demand for high-purity batches of this compound. Quality control parameters often specify ≥98% purity for research applications, with strict limits on residual solvents and heavy metal content. These specifications are particularly important for researchers investigating structure-based drug design or molecular docking studies.

The commercial landscape for 5-Cyclopentylpentanoic Acid reflects growing interest in specialty chemicals. Suppliers frequently highlight its use in peptide mimetics and small molecule therapeutics, addressing current market demands for targeted therapies. Storage recommendations typically suggest 2-8°C under inert atmosphere for long-term stability, with particular attention to moisture-sensitive characteristics. These handling requirements align with broader industry standards for carboxylic acid derivatives used in advanced research applications.

Emerging applications in material science have expanded the compound's utility beyond traditional pharmaceutical uses. Researchers are exploring its potential as a monomer for specialized polymers or as a surface modifier in nanotechnology applications. These developments coincide with increased search interest in functional materials and smart coatings, positioning 5422-27-5 as a compound with cross-disciplinary relevance. The carboxyl group provides opportunities for further derivatization, making it valuable for combinatorial chemistry approaches.

From a regulatory perspective, 5-Cyclopentylpentanoic Acid is generally classified as non-hazardous under standard handling conditions. However, proper laboratory safety protocols should be followed, including use of personal protective equipment (PPE) when handling powdered forms. The compound's SDS documentation typically emphasizes standard organic acid precautions, with particular attention to pH-neutralization procedures in case of accidental exposure. These safety considerations are especially relevant given current industry focus on occupational health and process safety management.